2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
CAS No.:
Cat. No.: VC15566735
Molecular Formula: C29H25NO6
Molecular Weight: 483.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C29H25NO6 |
|---|---|
| Molecular Weight | 483.5 g/mol |
| IUPAC Name | 2-(1,3-benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
| Standard InChI | InChI=1S/C29H25NO6/c1-2-3-14-33-20-11-9-19(10-12-20)26-25-27(31)21-6-4-5-7-22(21)36-28(25)29(32)30(26)16-18-8-13-23-24(15-18)35-17-34-23/h4-13,15,26H,2-3,14,16-17H2,1H3 |
| Standard InChI Key | VQXJOARGCPRNGQ-UHFFFAOYSA-N |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)OC6=CC=CC=C6C3=O |
Introduction
2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a unique structural framework that includes a benzodioxole moiety and a chromeno-pyrrole core. This compound is of interest due to its potential pharmacological properties, which are attributed to the presence of multiple functional groups that can interact with biological systems.
Synthesis
The synthesis of 2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic synthesis techniques. These methods require careful control of reaction conditions to ensure high yields and purity.
Comparison with Similar Compounds
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 2-(1,3-Benzodioxol-5-yl)-5-(2-furanyl)-3-prop-2-enyl-4-thieno[2,3-d]pyrimidinone | Contains benzodioxole and thieno-pyrimidine | Anticancer |
| 2-(1,3-Benzodioxol-5-yl)-5-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1,3,4-oxadiazole | Benzodioxole with oxadiazole | Antimicrobial |
| N-(1,3-benzodioxol-5-ylmethyl)-2-(4-isobutylphenyl)-4-quinolinecarboxamide | Benzodioxole fused with quinoline | Antiparasitic |
The uniqueness of 2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione lies in its specific combination of functional groups and structural architecture, which may confer distinct biological activities not found in similar compounds.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume